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Disclaimer: Initial research indicates that "SMART-H" is not a standardized or widely

recognized acronym in the field of materials science. However, a notable initiative, SMART-H
(Infrastructure for Materials Research for Transporting Hydrogen), was established in Norway

in 2022. This facility focuses on investigating the effects of hydrogen on material behavior from

the nano to the macro scale.[1] This guide will proceed by presenting the details of this specific

SMART-H initiative.

Introduction to SMART-H: Infrastructure for
Materials Research for Transporting Hydrogen
The SMART-H laboratory is a research infrastructure dedicated to understanding the

challenges associated with materials exposed to hydrogen.[1] A collaboration between the

Department of Mechanical and Industrial Engineering (MTP)/NTNU and the Department of

Materials and Nanotechnology/SINTEF Industry, SMART-H aims to provide unique laboratory

facilities to investigate the influence of hydrogen on material properties across multiple scales.

[1] The establishment of SMART-H was funded by the Research Council of Norway (RCN)

under the "National Financing Initiative for Research Infrastructure (INFRASTRUKTUR) 2018-

2025" program.[1] The primary goal of this initiative is to accelerate the transition away from a

society reliant on fossil fuels by addressing the material challenges of a hydrogen-based

energy system.[1]

The research infrastructure is divided into four key areas:
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Hydrogen Uptake and Diffusion Lab

Mechanical Properties Lab

Microscopy and Characterization Lab

Modeling and Simulation Hub

Core Research Areas and Experimental Capabilities
The SMART-H facility is equipped with state-of-the-art instrumentation to probe the intricate

interactions between hydrogen and various materials. The experimental capabilities are

designed to provide a comprehensive understanding of hydrogen embrittlement and other

hydrogen-induced material degradation phenomena.

The following tables summarize the core experimental capabilities within the SMART-H
laboratories.

Table 1: Hydrogen Uptake and Diffusion Lab

Parameter Technique Measurement Capability

Hydrogen Permeation
Gas Phase Permeation

System

High-pressure (up to 1000 bar)

and high-temperature (up to

500°C) hydrogen permeation

measurements.

Hydrogen Concentration
Thermal Desorption

Spectroscopy (TDS)

Quantification of diffusible and

trapped hydrogen with high

sensitivity (ppm levels).

Hydrogen Diffusion Electrochemical Permeation

In-situ measurement of

hydrogen diffusion coefficients

in metallic alloys under various

electrochemical conditions.

Hydrogen Isotope Exchange
Isotope Exchange Mass

Spectrometry

Differentiating between surface

and bulk hydrogen

interactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1663119?utm_src=pdf-body
https://www.benchchem.com/product/b1663119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Mechanical Properties Lab

Parameter Technique Measurement Capability

Tensile Properties
In-situ Hydrogen Tensile

Testing

Uniaxial tensile testing in a

high-pressure hydrogen

environment to determine the

effect of hydrogen on yield

strength, ultimate tensile

strength, and ductility.

Fracture Toughness
In-situ Hydrogen Fracture

Mechanics Testing

Measurement of fracture

toughness (KIC, JIC) in the

presence of hydrogen to

assess susceptibility to

hydrogen-induced cracking.

Fatigue Properties
In-situ Hydrogen Fatigue

Testing

Evaluation of fatigue crack

growth rates and fatigue life

under cyclic loading in a

hydrogen environment.

Hardness and Modulus Nanoindentation

High-resolution mapping of

mechanical properties at the

micro and nano-scale to

identify localized hydrogen

effects.

Experimental Protocols
Detailed methodologies are crucial for reproducible research in the field of hydrogen-materials

interactions. The following are representative protocols for key experiments conducted at

SMART-H.

Sample Preparation:

Machine standard flat or cylindrical tensile specimens according to ASTM E8/E8M.
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Mechanically polish the gauge section to a mirror finish (e.g., using up to 1 µm diamond

suspension) to minimize surface defects.

Clean the specimens ultrasonically in acetone and ethanol and dry them thoroughly.

Test Setup:

Mount the specimen in the grips of the in-situ hydrogen tensile testing machine.

Seal the high-pressure chamber.

Evacuate the chamber to a high vacuum (< 1 x 10-6 mbar) to remove residual gases.

Hydrogen Charging:

Introduce high-purity hydrogen gas into the chamber to the desired pressure (e.g., 100

bar).

Allow the specimen to pre-charge with hydrogen for a specified duration (e.g., 24 hours) at

a set temperature to achieve a uniform hydrogen concentration.

Mechanical Testing:

Apply a uniaxial tensile load at a constant strain rate (e.g., 10-5 s-1).

Record the load and displacement data continuously until the specimen fractures.

Monitor the test environment (pressure and temperature) throughout the experiment.

Post-mortem Analysis:

Carefully remove the fractured specimen from the chamber.

Analyze the fracture surface using a Scanning Electron Microscope (SEM) to identify the

fracture mode (e.g., ductile, brittle, intergranular, transgranular).

Sample Preparation:
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Prepare small, thin samples (e.g., 10 mm x 10 mm x 0.5 mm) to ensure efficient hydrogen

desorption.

Charge the samples with hydrogen using either gas-phase or electrochemical methods to

the desired concentration.

TDS Analysis:

Place the hydrogen-charged sample in the TDS vacuum chamber.

Evacuate the chamber to an ultra-high vacuum (< 1 x 10-9 mbar).

Heat the sample at a constant linear rate (e.g., 100°C/hour).

Monitor the hydrogen desorption rate using a quadrupole mass spectrometer as a function

of temperature.

Data Analysis:

Plot the hydrogen desorption rate versus temperature to obtain the TDS spectrum.

Deconvolute the spectrum to identify different hydrogen trapping states within the material.

Calculate the activation energy for desorption from each trap site to characterize the

binding energy of hydrogen.

Visualization of Key Concepts
Diagrams are essential for illustrating the complex processes and workflows in materials

science research.
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Caption: Workflow for assessing hydrogen embrittlement susceptibility.
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Caption: Interrelation of research areas within the SMART-H initiative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1663119?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663119?utm_src=pdf-body
https://www.benchchem.com/product/b1663119?utm_src=pdf-custom-synthesis
https://smarth-ntnu.com/
https://smarth-ntnu.com/
https://www.benchchem.com/product/b1663119#introduction-to-smart-h-for-materials-science
https://www.benchchem.com/product/b1663119#introduction-to-smart-h-for-materials-science
https://www.benchchem.com/product/b1663119#introduction-to-smart-h-for-materials-science
https://www.benchchem.com/product/b1663119#introduction-to-smart-h-for-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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